Cas no 1178436-51-5 (2-(2-methylpropyl)amino-2-phenylethan-1-ol)

• Product Name: 2-(2-methylpropyl)amino-2-phenylethan-1-ol
• CAS No: 1178436-51-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5215807
• PubChem ID: 61055147
• Update Time: 2025-06-10

2-(2-methylpropyl)amino-2-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol
• 2-(Isobutylamino)-2-phenylethan-1-ol
• Benzeneethanol, β-[(2-methylpropyl)amino]-
• 2-(2-methylpropyl)amino-2-phenylethan-1-ol

• Inchi： 1S/C12H19NO/c1-10(2)8-13-12(9-14)11-6-4-3-5-7-11/h3-7,10,12-14H,8-9H2,1-2H3
• InChI Key： POROAZZZOQFZBL-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1)NCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• XLogP3: 2
• Topological Polar Surface Area: 32.299

Additional information on 2-(2-methylpropyl)amino-2-phenylethan-1-ol

Professional Introduction to Compound with CAS No. 1178436-51-5 and Product Name: 2-(2-methylpropyl)amino-2-phenylethan-1-ol

The compound with the CAS number 1178436-51-5 and the product name 2-(2-methylpropyl)amino-2-phenylethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and biochemical studies. The molecular formula, C₁₁H₁₇NO, highlights its complex composition, which includes both aromatic and aliphatic moieties, making it a subject of interest for synthetic chemists and medicinal researchers.

Recent studies have demonstrated the compound's role as a key intermediate in the synthesis of more complex molecules. Its structural features, particularly the presence of a secondary amine group and a phenyl ring, make it a versatile building block for various pharmacophores. The 2-(2-methylpropyl)amino substituent contributes to its reactivity, enabling it to participate in nucleophilic substitution reactions, while the 2-phenylethan-1-ol backbone provides stability and influences its solubility characteristics. These properties are crucial for its application in pharmaceutical formulations where both reactivity and solubility play pivotal roles.

In the realm of medicinal chemistry, the exploration of novel compounds often leads to groundbreaking discoveries. The CAS No. 1178436-51-5 identifier ensures that researchers can reliably access and reference this compound in their work. The product name 2-(2-methylpropyl)amino-2-phenylethan-1-ol provides a precise description of its structure, facilitating accurate synthesis and characterization. This level of detail is essential for ensuring reproducibility in scientific experiments and for compliance with regulatory standards.

Current research indicates that this compound may have applications in the development of central nervous system (CNS) drugs. The combination of an amine group and an aromatic ring is often associated with molecules that interact with neurotransmitter systems. Preliminary studies suggest that derivatives of this compound could exhibit properties such as analgesic or anxiolytic effects. However, further investigation is required to fully elucidate its pharmacological profile and potential therapeutic uses.

The synthesis of 2-(2-methylpropyl)amino-2-phenylethan-1-ol involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the reaction of appropriate precursors under controlled conditions to form the desired amine-substituted alcohol. Advanced techniques such as catalytic hydrogenation and protective group strategies are often employed to ensure high yields and purity. These synthetic methodologies highlight the compound's significance as a target for industrial-scale production.

From a biochemical perspective, understanding the interactions between molecules like 1178436-51-5 and biological targets is crucial for drug design. Computational modeling techniques have become increasingly sophisticated, allowing researchers to predict how this compound might bind to specific enzymes or receptors. Such predictions can guide experimental efforts, reducing the time and resources needed to develop new drugs. The integration of computational chemistry with traditional wet-lab techniques represents a powerful approach to accelerating drug discovery.

The environmental impact of chemical compounds is another important consideration in their development and use. While CAS No. 1178436-51-5 does not fall under any hazardous or restricted categories, responsible handling practices are always recommended in laboratory settings. Proper storage conditions, including temperature control and protection from light, are essential to maintain the integrity of the compound during storage and transport. These measures ensure that researchers can conduct their experiments safely and efficiently.

The future prospects for 2-(2-methylpropyl)amino-2-phenylethan-1-ol are promising, given its structural versatility and potential applications in pharmaceuticals. As research continues to uncover new derivatives and analogs, the compound's role in drug development may expand significantly. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion, 1178436-51-5 represents a valuable asset in the chemical biologist's toolkit. Its unique structure, reactivity patterns, and potential applications make it a subject worthy of continued study. By leveraging advances in synthetic chemistry, computational modeling, and pharmacological research, scientists can harness this compound's potential to contribute to medical progress.